Cas no 499-87-6 (3-Deoxy-D-ribo-hexono-1,4-lactone)

3-Deoxy-D-ribo-hexono-1,4-lactone Properties

Names and Identifiers

• D-ribo-Hexonic acid,3-deoxy-, g-lactone
• 3-Deoxy-D-ribo-hexono-1,4-lactone
• 4,5-Dimethoxy-2-nitrobenzoic acid, 99%
• 2-nitro-4,5-dimethoxybenzoic acid
• SY033871
• FT-0621282
• 4,5-Dimethoxy-2-nitrobenzoicAcid
• UNII-ND4L58599P
• 4998-07-6
• Benzoic acid, 4,5-dimethoxy-2-nitro-
• InChI=1/C9H9NO6/c1-15-7-3-5(9(11)12)6(10(13)14)4-8(7)16-2/h3-4H,1-2H3,(H,11,12
• W-105998
• D-ribo-Hexonic acid, 3-deoxy-, g-lactone
• AKOS000120624
• DTXSID90198162
• SCHEMBL375897
• CS-D1437
• AC-4249
• ND4L58599P
• 4,5-dimethoxy-2-nitro-benzoic acid
• NS00045082
• Z104480406
• TD1281
• 3,4-Dimethoxy-6-nitrobenzoic acid
• 6-Nitroveratric acid
• EN300-20736
• 499-87-6
• EINECS 225-657-2
• GS-3023
• D2628
• F0191-4929
• MFCD00014697
• 4,5-Dimethoxy-2-nitrobenzoic acid
• AM90262
• 2-Nitroveratric acid
• +Expand

• InChIKey： WWCMFGBGMJAJRX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO6/c1-15-7-3-5(9(11)12)6(10(13)14)4-8(7)16-2/h3-4H,1-2H3,(H,11,12)
• SMILES： COC1C=C(C(=O)O)C([N+]([O-])=O)=CC=1OC

Computed Properties

• Exact Mass: 227.04298701g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 227.04298701g/mol
• Heavy Atom Count: 16
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: -1.98400
• PSA: 86.99000
• Boiling Point: 409.5±45.0 °C at 760 mmHg
• Melting Point: 194 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 201.4±28.7 °C
• Density: 1.4±0.1 g/cm3